Cas no 41814-44-2 (1,2,4-Triazolo[3,4-b]benzothiazol-3(2H)-one)

• Product Name: 1,2,4-Triazolo[3,4-b]benzothiazol-3(2H)-one
• CAS No: 41814-44-2
• MF: C₈H₅N₃OS
• MW: 191.209799528122
• CID: 844983
• PubChem ID: 14088790
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-b]benzothiazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b]benzothiazol-3(2H)-one
• 2H-[1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-one
• 2H-benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-one
• 3-Hydroxy-8-thia-1,2,3a-triaza-cyclopent< a> inden
• AGN-PC-000D1C
• AK141467
• Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3(2H)-one
• s-triazolo(3,4-b)benzothiazol-3-ol

• Inchi： 1S/C8H5N3OS/c12-7-9-10-8-11(7)5-3-1-2-4-6(5)13-8/h1-4H,(H,9,12)
• InChI Key： RZPKDNCGEMIECC-UHFFFAOYSA-N
• SMILES： S1C2=NNC(N2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 191.01545
• Monoisotopic Mass: 191.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles Triazolobenzothiazoles